![molecular formula C21H25N5O2 B2464967 1-Cyclohexyl-3-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)urea CAS No. 1060249-34-4](/img/structure/B2464967.png)
1-Cyclohexyl-3-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-Cyclohexyl-3-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)urea” is a complex organic molecule. It contains a cyclohexyl group, a urea group, and a methoxyimidazopyridazine group .
Synthesis Analysis
The synthesis of similar compounds involves the condensation of 4-phenylimidazole-1,2-diamine with 1-aryl-3-(dimethylamino)-2-propen-1-ones, leading to the formation of 4-aryl-5-phenylimidazo[1,5-b]pyridazin-7-amines . These compounds then react smoothly at the exocyclic amino group with acetic anhydride, phenyl isocyanate, and para-tolualdehyde .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. The cyclohexyl group is a six-membered carbon ring, the urea group contains nitrogen and oxygen atoms, and the methoxyimidazopyridazine group contains a methoxy group attached to an imidazopyridazine ring .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The urea group can participate in reactions with nucleophiles, and the imidazopyridazine ring can undergo reactions typical of aromatic heterocycles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the methoxy group could increase its solubility in organic solvents .Scientific Research Applications
- Researchers have explored the potential of this compound as an antitumor agent. Its unique structure and interactions with cellular targets make it a promising candidate for cancer therapy .
- The compound demonstrates antibacterial activity against certain bacterial strains. It has been evaluated for its effectiveness in combating drug-resistant bacteria, addressing the global challenge of antimicrobial resistance (AMR) .
- In preclinical studies, this compound has shown anti-inflammatory properties. It modulates inflammatory pathways, making it relevant for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- The compound exhibits antiviral activity against certain viruses. Researchers are exploring its role in inhibiting viral replication and preventing viral entry into host cells .
- Beyond its biological effects, this compound has potential environmental applications. It could be used in water treatment or soil remediation due to its stability and reactivity.
- The compound’s synthetic routes and catalytic applications are of interest. It serves as a building block for designing novel materials, ligands, and catalysts .
Antitumor Activity
Antibacterial Properties
Anti-Inflammatory Effects
Antiviral Potential
Environmental Applications
Industrial Synthesis and Catalysis
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazopyridazines, have been known to exhibit diverse biological activity, including anticancer, anticonvulsant (antiepileptic), antimalarial effects, activity against human immunodeficiency virus and influenza, and stimulating activity on soluble guanylate cyclase (relief of angina pectoris) .
Mode of Action
Based on the activities of structurally similar compounds, it can be inferred that it may interact with its targets to modulate their function, leading to the observed biological effects .
Biochemical Pathways
Given the diverse biological activities of similar compounds, it can be inferred that multiple pathways may be affected .
Result of Action
properties
IUPAC Name |
1-cyclohexyl-3-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O2/c1-14-8-9-15(18-13-26-19(23-18)10-11-20(25-26)28-2)12-17(14)24-21(27)22-16-6-4-3-5-7-16/h8-13,16H,3-7H2,1-2H3,(H2,22,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHZHDFXTXSNEEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)NC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-3-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.